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Compound of Interest

Compound Name: ACY-775

Cat. No.: B605172

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ACY-775's in vivo performance against other
selective Histone Deacetylase 6 (HDACG6) inhibitors, supported by experimental data. We delve
into the methodologies of key experiments for validating target engagement and present the
data in a clear, comparative format to inform your research and development endeavors.

Executive Summary

ACY-775 is a potent and selective HDACSG inhibitor that demonstrates significant brain
bioavailability and in vivo target engagement. Its mechanism of action involves the inhibition of
HDACSG, a cytosolic enzyme primarily responsible for the deacetylation of a-tubulin. Inhibition of
HDACG6 by ACY-775 leads to an increase in acetylated a-tubulin, a key pharmacodynamic
biomarker for target engagement. This guide compares ACY-775 with its close analog, ACY-
738, and the commonly used but poorly brain-penetrant HDACS6 inhibitor, tubastatin A, to
highlight its efficacy and utility in in vivo central nervous system (CNS) studies.

Data Presentation
In Vitro Potency and Selectivity of HDACG6 Inhibitors
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Selectivity
HDAC6 HDAC1 HDAC2 HDAC3
Compound over Class |
IC50 (nM) IC50 (nM) IC50 (nM) IC50 (nM)
HDACs
ACY-775 7.5 2123 2570 11223 ~700-fold
ACY-738 1.7 ~100-fold
Tubastatin A 18 ~200-fold

In Vivo Pharmacokinetics and Target Engagement in

Mice
Peak Plasma . Effect on Brain
Dose (mglkg, . Brain/Plasma
Compound . Concentration . Acetylated o-
i.p.) Ratio (AUC) .
(ng/mL) tubulin
Significant
ACY-775 50 1359 (at 30 min) >1 increase at 30
min, 1h, and 4h
Significant
ACY-738 5 515 (at 30 min) >1 increase at 30
min, 1h, and 4h
_ Limited CNS No significant
Tubastatin A 10 -

bioavailability

change
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 To cite this document: BenchChem. [Validating HDAC6 Target Engagement of ACY-775 In
Vivo: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605172#validating-hdac6-target-engagement-of-acy-
775-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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